Cas no 16632-06-7 (3,5-Dihydroxy-2,4-biphenyldicarboxylic acid dimethyl ester)

3,5-Dihydroxy-2,4-biphenyldicarboxylic acid dimethyl ester structure
16632-06-7 structure
Product name:3,5-Dihydroxy-2,4-biphenyldicarboxylic acid dimethyl ester
CAS No:16632-06-7
MF:C16H14O6
MW:302.278765201569
CID:2658537
PubChem ID:11023038

3,5-Dihydroxy-2,4-biphenyldicarboxylic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dihydroxy-2,4-biphenyldicarboxylic acid dimethyl ester
    • JCTBTQXHTCKYMD-UHFFFAOYSA-N
    • 16632-06-7
    • SCHEMBL11323927
    • 2,4-dihydroxy-6-phenyl-isophthalic acid dimethyl ester
    • dimethyl 2,4-dihydroxy-6-phenylbenzene-1,3-dicarboxylate
    • Inchi: InChI=1S/C16H14O6/c1-21-15(19)12-10(9-6-4-3-5-7-9)8-11(17)13(14(12)18)16(20)22-2/h3-8,17-18H,1-2H3
    • InChI Key: JCTBTQXHTCKYMD-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 302.07903816Da
  • Monoisotopic Mass: 302.07903816Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 93.1Ų

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